2-(N-Ethyl-4-fluoroanilino)ethanimidamide;dihydrochloride

• IUPAC Name: 2-(N-ethyl-4-fluoroanilino)ethanimidamide;dihydrochloride
• InChI: InChI=1S/C10H14FN3.2ClH/c1-2-14(7-10(12)13)9-5-3-8(11)4-6-9;;/h3-6H,2,7H2,1H3,(H3,12,13);2*1H
• InChI Key: FKGCSSIKHDLWPZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=N)N)C1=CC=C(C=C1)F.Cl.Cl
• Molecular Formula: C10H16Cl2FN3
• Molecular Weight: 268.16 g/mol
• CAS No.: 2243508-82-7

Description

2-(N-Ethyl-4-fluoroanilino)ethanimidamide;dihydrochloride is a chemical compound with the molecular formula C10H16Cl2FN3 and a molecular weight of 268.16 g/mol . It is known for its applications in various scientific research fields, including chemistry, biology, and medicine.

Scientific Research Applications

2-(N-Ethyl-4-fluoroanilino)ethanimidamide;dihydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(N-Ethyl-4-fluoroanilino)ethanimidamide;dihydrochloride typically involves the reaction of N-ethyl-4-fluoroaniline with ethanimidamide under specific conditions. The reaction is carried out in the presence of hydrochloric acid to form the dihydrochloride salt . The process involves careful control of temperature and pH to ensure the desired product is obtained with high purity.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial reactors and precise control of reaction parameters to achieve high yield and purity. The compound is then purified through crystallization or other separation techniques to obtain the final product in its dihydrochloride form .

Chemical Reactions Analysis

Types of Reactions

2-(N-Ethyl-4-fluoroanilino)ethanimidamide;dihydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: It can be reduced using suitable reducing agents to yield reduced forms.

Substitution: The compound can undergo substitution reactions, particularly at the aniline ring, where the fluorine atom can be replaced by other substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pH conditions to ensure selectivity and yield .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield corresponding nitro or hydroxyl derivatives, while reduction can produce amine derivatives .

Mechanism of Action

The mechanism of action of 2-(N-Ethyl-4-fluoroanilino)ethanimidamide;dihydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 2-(N-Ethyl-4-fluoroanilino)ethanimidamide;dihydrochloride include:

• N-ethyl-4-fluoroaniline
• 2-(1-aminoethyl)-4-fluoroaniline dihydrochloride

Uniqueness

What sets this compound apart from similar compounds is its unique combination of functional groups, which confer specific chemical and biological properties. The presence of the ethyl and fluoro groups, along with the ethanimidamide moiety, makes it a versatile compound for various applications .